(E)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C17H20N4O2S2 and its molecular weight is 376.49. The purity is usually 95%.
BenchChem offers high-quality (E)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds containing piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and other similar heterocyclic derivatives have been synthesized and tested for their antimicrobial activities. These compounds have shown significant potential against a variety of microorganisms, indicating their usefulness in developing new antimicrobial agents (H. Abdel‐Aziz et al., 2009).
Anticancer Activity
Research into heterocyclic compounds, including thiazole and 1,3,4-thiadiazole derivatives, has indicated their potential in cancer therapy. These compounds have been evaluated for their in vitro cytotoxic activity against various cancer cell lines, showing promising anticancer properties. This highlights the potential of such compounds in the development of new anticancer therapies (S. M. Gomha et al., 2017).
Herbicidal Activity
Thiadiazole and thiazole derivatives have also been explored for their herbicidal activity. These studies have focused on developing new herbicides that can effectively control weed growth, with certain compounds demonstrating potent herbicidal activities. This research suggests the utility of such compounds in agricultural applications (Qingmin Wang et al., 2004).
Drug Metabolism and Disposition
The metabolism and disposition of drugs containing similar structural features have been studied in humans. These studies provide valuable insights into the pharmacokinetics and metabolic pathways of such compounds, essential for drug development and safety assessment (C. Renzulli et al., 2011).
Mechanism of Action
Target of Action
The compound contains a thiadiazole ring, which is a common structural motif in pharmacology . Compounds with this motif can interact with various biological targets, but without specific information, it’s hard to determine the exact targets of this compound.
Mode of Action
The mode of action would depend on the specific targets of the compound. Thiadiazoles can participate in various types of chemical reactions, which could potentially influence their interaction with biological targets .
Biochemical Pathways
The affected pathways would depend on the specific targets of the compound. As a thiadiazole derivative, the compound might be involved in a variety of biochemical pathways .
Pharmacokinetics
The ADME properties of the compound would depend on its specific chemical structure. Factors such as the presence of the thiadiazole ring and other functional groups could influence its absorption, distribution, metabolism, and excretion .
properties
IUPAC Name |
(E)-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2S2/c1-12-16(25-20-19-12)17(23)21-8-6-13(7-9-21)11-18-15(22)5-4-14-3-2-10-24-14/h2-5,10,13H,6-9,11H2,1H3,(H,18,22)/b5-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDHORZQZRMHTIX-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)C=CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)/C=C/C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.